Cas no 852815-01-1 (1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid)
852815-01-1 structure
Product Name:1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
CAS No:852815-01-1
MF:C14H16N2O2
MW:244.289043426514
CID:1835831
PubChem ID:69147475
Update Time:2025-04-21
1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-
- 3-(4-isopropylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid
- 1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid
- SCHEMBL4692313
- DA-25157
- EN300-1852774
- 852815-01-1
-
- Inchi: 1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)12-8-13(14(17)18)16(3)15-12/h4-9H,1-3H3,(H,17,18)
- InChI Key: CFXJJLMVNVNFEK-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC(=CC=2)C(C)C)=NN1C)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.1Ų
1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852774-0.05g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-0.1g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-0.25g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-0.5g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-1.0g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 1g |
$1100.0 | 2023-05-25 | ||
| Enamine | EN300-1852774-2.5g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-5.0g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 5g |
$3189.0 | 2023-05-25 | ||
| Enamine | EN300-1852774-10.0g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 10g |
$4729.0 | 2023-05-25 | ||
| Enamine | EN300-1852774-1g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1852774-5g |
1-methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid |
852815-01-1 | 5g |
$3065.0 | 2023-09-18 |
1-methyl-3-4-(propan-2-yl)phenyl-1H-pyrazole-5-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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